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Compound of Interest

Compound Name: 4,7-Dimethoxy-1-indanone

Cat. No.: B110822 Get Quote

For researchers, scientists, and drug development professionals handling 4,7-Dimethoxy-1-
indanone, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to facilitate the safe management of this

chemical waste.

Immediate Safety and Handling
Before beginning any disposal procedure, it is crucial to be aware of the potential hazards

associated with 4,7-Dimethoxy-1-indanone and to take appropriate safety precautions.

Although a specific Safety Data Sheet (SDS) for 4,7-Dimethoxy-1-indanone is not readily

available, data from its structural isomer, 5,6-Dimethoxy-1-indanone, indicates that the

substance is harmful if swallowed, in contact with skin, or if inhaled.[1][2] Therefore, the

following personal protective equipment (PPE) is mandatory when handling this compound:

Personal Protective Equipment (PPE) Specification

Eye Protection Chemical safety goggles

Hand Protection Nitrile rubber gloves

Respiratory Protection Type N95 (US) or equivalent respirator

Body Protection Laboratory coat
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Disposal Procedure
The recommended disposal route for 4,7-Dimethoxy-1-indanone is through an approved

hazardous waste disposal plant.[1] Do not dispose of this chemical down the drain or in regular

trash. The following step-by-step process outlines the operational plan for its disposal:

Step 1: Waste Identification and Segregation

All waste containing 4,7-Dimethoxy-1-indanone, including contaminated labware and PPE,

should be considered hazardous waste.

Segregate solid waste from liquid waste.

Do not mix 4,7-Dimethoxy-1-indanone waste with other incompatible chemicals.

Step 2: Waste Collection and Labeling

Collect solid 4,7-Dimethoxy-1-indanone waste in a dedicated, properly sealed, and

compatible container. The original container is often a good choice.

The container must be clearly labeled as "Hazardous Waste" and should include the full

chemical name: "4,7-Dimethoxy-1-indanone," its CAS number (52428-09-8), and the

approximate quantity.

Step 3: Storage

Store the hazardous waste container in a designated, well-ventilated, and secure area away

from general laboratory traffic.

Ensure the storage area is cool and dry.

Step 4: Arrange for Pickup

Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal company to schedule a pickup.

Follow their specific procedures for waste handover.
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Chemical and Physical Properties
A summary of the key quantitative data for 4,7-Dimethoxy-1-indanone is provided in the table

below for easy reference.[3][4][5]

Property Value

CAS Number 52428-09-8

Molecular Formula C₁₁H₁₂O₃

Molecular Weight 192.21 g/mol

Melting Point 122-125 °C

Appearance Solid

Disposal Workflow
The logical relationship of the disposal procedure is illustrated in the following diagram:
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Disposal Workflow for 4,7-Dimethoxy-1-indanone

In-Lab Procedures

External Disposal

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Step 2: Segregate Waste
(Solid vs. Liquid, Incompatible Chemicals)

Step 3: Collect in a Labeled Container
('Hazardous Waste', Chemical Name, CAS#)

Step 4: Secure Storage
(Designated, Ventilated Area)

Step 5: Contact EHS or
Certified Waste Disposal Company

Handover

Step 6: Schedule Waste Pickup

Step 7: Final Disposal at an
Approved Hazardous Waste Facility

Click to download full resolution via product page

Caption: Disposal workflow for 4,7-Dimethoxy-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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